Cas no 1806865-69-9 (6-Bromo-4-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride)

• Product Name: 6-Bromo-4-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride
• CAS No: 1806865-69-9
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4865692
• Update Time: 2025-07-18

6-Bromo-4-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c1-3-4(8(11)12)2-5(9)13-6(3)7(10)14/h2,8H,1H3
• InChI Key： FCMBFVKDKQCTBF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C)C(C(=O)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 6-Bromo-4-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride

Professional Introduction to 6-Bromo-4-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride (CAS No. 1806865-69-9)

6-Bromo-4-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride, with the chemical formula C₉H₆BrF₂NO₂Cl, is a highly specialized intermediate in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include a bromo substituent at the 6-position, a difluoromethyl group at the 4-position, and a carbonyl chloride functionality at the 2-position of the pyridine ring. These structural elements make it a valuable building block for synthesizing a wide range of biologically active molecules.

The CAS number 1806865-69-9 provides a unique identifier for this compound, ensuring precise classification and tracking in chemical databases and regulatory frameworks. The presence of both bromo and difluoromethyl groups enhances the reactivity of this intermediate, allowing for diverse functionalization strategies. Such properties are particularly advantageous in the development of novel therapeutic agents where specific regioselectivity is crucial.

In recent years, there has been significant interest in the application of 6-Bromo-4-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride in medicinal chemistry. Its structural motifs are frequently employed in the synthesis of kinase inhibitors, which play a critical role in treating various cancers and inflammatory diseases. For instance, researchers have leveraged this compound to develop small-molecule inhibitors targeting tyrosine kinases, which are key enzymes in signal transduction pathways associated with cell proliferation and survival.

One notable area of research involves the use of difluoromethyl groups, which are known to improve metabolic stability and binding affinity in drug candidates. The incorporation of such groups into pharmacophores has been shown to enhance the efficacy of drugs by reducing susceptibility to enzymatic degradation. In particular, studies have demonstrated that compounds featuring difluoromethyl moieties exhibit improved pharmacokinetic profiles, making them more suitable for clinical applications.

The bromo substituent in 6-Bromo-4-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride also serves as a versatile handle for further chemical modifications. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, are commonly employed to introduce aryl or heteroaryl groups at the brominated position. These modifications have been instrumental in generating libraries of novel compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development.

Moreover, the carbonyl chloride functionality at the 2-position of the pyridine ring provides a reactive site for nucleophilic addition reactions. This feature allows for the facile introduction of various amine derivatives, which are prevalent in biologically active molecules. For example, researchers have utilized this intermediate to synthesize pyridine-based scaffolds that mimic natural product structures, which often serve as inspiration for drug discovery efforts.

Recent advances in computational chemistry have further enhanced the utility of 6-Bromo-4-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride as a synthetic intermediate. Molecular modeling studies have identified optimal reaction conditions for its transformation into high-value derivatives, minimizing side reactions and maximizing yield. These computational predictions have been validated experimentally, demonstrating the power of integrating computational and experimental approaches in drug discovery.

The pharmaceutical industry has also explored the use of this compound in developing next-generation agrochemicals. Pyridine derivatives are well-known for their role as intermediates in herbicides and pesticides due to their ability to interact with biological targets in plants and pests. The structural features of 6-Bromo-4-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride, particularly its halogenated aromatic system, contribute to its efficacy as a precursor for such agrochemicals.

In conclusion, 6-Bromo-4-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride represents a versatile and valuable intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic strategies, making it an indispensable tool for chemists engaged in drug discovery and development. As research continues to uncover new biological targets and therapeutic modalities, compounds like this will remain at the forefront of molecular innovation.